Cas no 25823-52-3 (2,5,6,7-tetrahydro-3H-Benzo[6,7]cyclohepta[1,2-c]pyridazin-3-one)

• Product Name: 2,5,6,7-tetrahydro-3H-Benzo[6,7]cyclohepta[1,2-c]pyridazin-3-one
• CAS No: 25823-52-3
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 1109928
• PubChem ID: 14126158
• Update Time: 2025-04-20

2,5,6,7-tetrahydro-3H-Benzo[6,7]cyclohepta[1,2-c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2,5,6,7-tetrahydro-3H-Benzo[6,7]cyclohepta[1,2-c]pyridazin-3-one
• DB-186131
• 25823-52-3
• 3-oxo-6,7-dihydro-5H-benzo[6,7]cyclohepta[1,2-c]pyridazine
• 6,7-dihydro-2H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3(5H)-one
• W10311
• SY226868
• AKOS012078928
• AC-31709
• SCHEMBL467920
• AMY16744
• CS-0015351
• 6,7-dihydro-2H-benzo[6,7]cyclohepta[1,2-c]pyridazin-3 (5H)-one
• 3,4-diazatricyclo[9.4.0.02,7]pentadeca-1(15),2,6,11,13-pentaen-5-one
• 3,4-diazatricyclo[9.4.0.0(2),?]pentadeca-1(11),2,6,12,14-pentaen-5-one
• 3H-Benzo[6,7]cyclohepta[1,2-c]pyridazin-3-one, 2,5,6,7-tetrahydro-
• LT0090
• BS-16325
• RGZUCGKBLUSWKJ-UHFFFAOYSA-N

• Inchi： 1S/C13H12N2O/c16-12-8-10-6-3-5-9-4-1-2-7-11(9)13(10)15-14-12/h1-2,4,7-8H,3,5-6H2,(H,14,16)
• InChI Key： RGZUCGKBLUSWKJ-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(C3C=CC=CC=3CCC2)=NN1

Computed Properties

• Exact Mass: 212.094963011g/mol
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5Ų